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Compound of Interest

Compound Name: Enaminomycin B

Cat. No.: B15580659 Get Quote

Enaminomycin B: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Enaminomycin B is a naturally occurring compound with limited available data in the public

domain. This technical guide synthesizes the known information regarding its molecular

characteristics. Due to a scarcity of published research, this document also outlines general

methodologies that could be applied to study its biological activity, particularly its potential as

an antimicrobial agent, based on the activity of structurally related compounds. This guide

highlights the current knowledge gaps and underscores the need for further research to

elucidate the therapeutic potential of Enaminomycin B.

Molecular Profile
The fundamental molecular details of Enaminomycin B are summarized below. This

information is critical for its identification, characterization, and potential synthesis.
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Property Value Source

Molecular Formula C₁₀H₁₁NO₆ PubChem[1]

Monoisotopic Mass 241.05864 Da PubChem[1]

IUPAC Name

(1S,5S,6R)-2,5-dihydroxy-4-

imino-5-(2-oxopropyl)-7-

oxabicyclo[4.1.0]hept-2-ene-3-

carboxylic acid

PubChem[1]

Biological Activity and Mechanism of Action
There is a significant lack of specific data on the biological activity and mechanism of action of

Enaminomycin B in peer-reviewed literature. However, related compounds, such as

Enaminomycin A, have demonstrated activity against both gram-positive and gram-negative

bacteria, as well as weak antifungal properties. This suggests that Enaminomycin B may also

possess antimicrobial activities. Further investigation is required to confirm this hypothesis and

to determine its spectrum of activity and potency.

At present, no specific signaling pathways have been identified as being modulated by

Enaminomycin B. Research into its mechanism of action is a key area for future exploration.

Potential Experimental Protocols
The following are generalized experimental protocols that could serve as a starting point for

investigating the potential antibacterial properties of Enaminomycin B. These are standard

methods and would require optimization for this specific compound.

Determination of Minimum Inhibitory Concentration
(MIC) by Broth Microdilution
This method is used to determine the lowest concentration of an antimicrobial agent that

inhibits the visible growth of a microorganism.

Materials:

Enaminomycin B
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Cation-adjusted Mueller-Hinton Broth (CAMHB)

Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

96-well microtiter plates

Spectrophotometer

Protocol:

Prepare a stock solution of Enaminomycin B in a suitable solvent.

Perform serial two-fold dilutions of the Enaminomycin B stock solution in CAMHB in a 96-

well plate.

Prepare a standardized inoculum of the test bacteria (equivalent to 0.5 McFarland standard).

Inoculate each well with the bacterial suspension to achieve a final concentration of

approximately 5 x 10⁵ CFU/mL.

Include a positive control (bacteria in broth without Enaminomycin B) and a negative control

(broth only).

Incubate the plates at 37°C for 18-24 hours.

Determine the MIC by visual inspection for the lowest concentration that shows no turbidity.

The absorbance can also be read using a microplate reader.

Agar Disk Diffusion Assay
This method assesses the susceptibility of bacteria to an antimicrobial agent.

Materials:

Enaminomycin B

Mueller-Hinton Agar (MHA) plates

Sterile paper disks (6 mm diameter)
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Bacterial strains

Sterile swabs

Protocol:

Prepare MHA plates and allow them to solidify.

Prepare a standardized inoculum of the test bacteria (equivalent to 0.5 McFarland standard).

Uniformly swab the entire surface of the MHA plate with the bacterial suspension.

Impregnate sterile paper disks with a known concentration of Enaminomycin B solution and

allow the solvent to evaporate.

Place the impregnated disks onto the surface of the agar.

Include a control disk impregnated with the solvent alone.

Incubate the plates at 37°C for 18-24 hours.

Measure the diameter of the zone of inhibition (in mm) around the disk.

Workflow for Preliminary Bioactivity Screening
The following diagram illustrates a general workflow for the initial screening of a novel

compound like Enaminomycin B for potential biological activity.
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A generalized workflow for the initial antibacterial screening of Enaminomycin B.

Conclusion and Future Directions
Enaminomycin B remains a poorly characterized natural product. While its molecular formula

and weight are known, its biological activities are yet to be explored. Based on the activity of
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related compounds, it is plausible that Enaminomycin B possesses antimicrobial properties.

The experimental protocols and workflow outlined in this guide provide a framework for

initiating such investigations. Future research should focus on the isolation or synthesis of

sufficient quantities of Enaminomycin B to enable comprehensive biological screening.

Elucidating its mechanism of action and identifying any specific cellular signaling pathways it

may affect will be crucial in determining its potential as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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